Conformational Restriction vs. Unsubstituted Naphthyridine
Introduction of the 2,2‑dimethylcyclopropanecarbonyl‑piperidine side chain increases the sp³‑carbon fraction (Fsp³ = 0.47 vs. 0.00 for parent 1,8‑naphthyridine) and the number of rotatable bonds (4 vs. 0), while simultaneously creating a highly restricted amide bond that locks the cyclopropane group in a single low‑energy conformation . This change has been correlated with enhanced target selectivity in patent‑disclosed HPK1 inhibitor series .
| Evidence Dimension | Calculated molecular complexity (Fsp³) and rotatable-bond count |
|---|---|
| Target Compound Data | Fsp³: 0.47; Rotatable bonds: 4; Conformational restriction imposed by gem‑dimethylcyclopropane |
| Comparator Or Baseline | 1,8‑Naphthyridine (parent core) – Fsp³: 0.00; Rotatable bonds: 0 |
| Quantified Difference | ΔFsp³ = +0.47; ΔRotatable bonds = +4 |
| Conditions | Structural analysis derived from SMILES notation (ChemDraw 22.0) and literature precedent for kinase selectivity . |
Why This Matters
Higher Fsp³ and restricted rotatable bonds are empirically associated with improved clinical developability and reduced off‑target promiscuity, making the compound a more advanced starting point for lead optimization than the unsubstituted core.
- [1] Yonghan Hu et al. Naphthyridine compounds and their use as inhibitors of HPK1. WO2018183956A1, 2018. View Source
